Cas no 156601-60-4 (4H-Pyrrolo[3,2-d]pyrimidin-4-one, 7-(cyclopentylmethyl)-1,5-dihydro-)
![4H-Pyrrolo[3,2-d]pyrimidin-4-one, 7-(cyclopentylmethyl)-1,5-dihydro- structure](https://www.kuujia.com/scimg/cas/156601-60-4x500.png)
156601-60-4 structure
Product name:4H-Pyrrolo[3,2-d]pyrimidin-4-one, 7-(cyclopentylmethyl)-1,5-dihydro-
4H-Pyrrolo[3,2-d]pyrimidin-4-one, 7-(cyclopentylmethyl)-1,5-dihydro- Chemical and Physical Properties
Names and Identifiers
-
- 4H-Pyrrolo[3,2-d]pyrimidin-4-one, 7-(cyclopentylmethyl)-1,5-dihydro-
- 7-(cyclopentylmethyl)-1,5-dihydropyrrolo[3,2-d]pyrimidin-4-one
- BDBM50039553
- CHEMBL310458
- 7-Cyclopentylmethyl-3,5-dihydro-pyrrolo[3,2-d]pyrimidin-4-one
- 7-(Cyclopentylmethyl)-1H-pyrrolo[3,2-d]pyrimidin-4(5H)-one
- 156601-60-4
- SCHEMBL9217654
- DTXSID50435328
- 7-(cyclopentylmethyl)-1H,4H,5H-pyrrolo[3,2-d]pyrimidin-4-one
-
- Inchi: InChI=1S/C12H15N3O/c16-12-11-10(14-7-15-12)9(6-13-11)5-8-3-1-2-4-8/h6-8,13H,1-5H2,(H,14,15,16)
- InChI Key: LUYOAOZVQYOVFL-UHFFFAOYSA-N
- SMILES: C1CCC(C1)CC2=CNC3=C2N=CNC3=O
Computed Properties
- Exact Mass: 217.12165
- Monoisotopic Mass: 217.121512110g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 309
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 57.2Ų
- XLogP3: 2.3
Experimental Properties
- PSA: 57.25
4H-Pyrrolo[3,2-d]pyrimidin-4-one, 7-(cyclopentylmethyl)-1,5-dihydro- Related Literature
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Guangchen Li,Tongliang Zhou,Albert Poater,Luigi Cavallo,Steven P. Nolan,Michal Szostak Catal. Sci. Technol., 2020,10, 710-716
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2. Beyond the ridge pattern: multi-informative analysis of latent fingermarks by MALDImass spectrometryS. Francese,R. Bradshaw,L. S. Ferguson,R. Wolstenholme,M. R. Clench,S. Bleay Analyst, 2013,138, 4215-4228
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Hiromu Kumagai,Ryou Matsunaga,Tatsuya Nishimura,Yuya Yamamoto,Satoshi Kajiyama,Yuya Oaki,Kei Akaiwa,Hirotaka Inoue,Hiromichi Nagasawa,Takashi Kato Faraday Discuss., 2012,159, 483-494
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Kazuto Mori,Tetsuya Kodama,Takeshi Baba,Satoshi Obika Org. Biomol. Chem., 2011,9, 5272-5279
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